Cas no 21038-67-5 (Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione)
21038-67-5 structure
Product Name:Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione
CAS No:21038-67-5
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD08234704
CID:289763
PubChem ID:278397
Update Time:2025-04-19
Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione
- 1H-pyrido[3,4-d]pyrimidine-2,4-dione
- PYRIDO[2,3-D]PYRIMIDINE-2,4(1H,3H)-DIONE
- 1,2,3,4-Tetrahydro-2,4-diazo-pyrido<pyrimidin
- 1H-Pyrido[3,4-d]pyrimidin-2,4-dion
- 1H-pyrido[3,4-d]pyrimidin-2,4-dione
- Pyrido<3.4-d>pyrimidin-2,4-(1H,3H)-dion
- NSC 127963
- Pyrido[3,4-d]pyrimidine-2,4[1H,3H]-dione
- DTXSID00299073
- MB04667
- 2,4-Dihydroxypyrido[3,4-d]pyrimidine
- Pyrido[3,4-d]pyrimidine-2,4-diol
- EN300-106860
- AKOS006285865
- FS-2886
- 1H,2H,3H,4H-PYRIDO[3,4-D]PYRIMIDINE-2,4-DIONE
- Pyrido[3,4(1H,3H)-dione
- NSC-127963
- SY112656
- SCHEMBL18343109
- Z1198173337
- NSC127963
- 21038-67-5
- Pyrido[3,4-d] pyrimidine-2,4(1H,3H)dione
- A879286
- MFCD07438024
- SCHEMBL4769832
- Pyrido(3,4-d)pyrimidine-2,4(1H,3H)-dione
- FT-0695263
- MNNWQAIAFUMNOS-UHFFFAOYSA-N
- BP-20263
- DB-026876
- Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione
-
- MDL: MFCD08234704
- Inchi: 1S/C7H5N3O2/c11-6-4-1-2-8-3-5(4)9-7(12)10-6/h1-3H,(H2,9,10,11,12)
- InChI Key: MNNWQAIAFUMNOS-UHFFFAOYSA-N
- SMILES: O=C1C2C=CN=CC=2NC(N1)=O
Computed Properties
- Exact Mass: 163.03800
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 365 ºC
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
- PSA: 78.61000
- LogP: -0.38860
Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2294-5g |
pyrido[3,4-d]pyrimidine-2,4(1h,3h)-dione |
21038-67-5 | 95% | 5g |
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Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione, 95+% |
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| Matrix Scientific | 073192-1g |
Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione, 95+% |
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Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione, 95+% |
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Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione |
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Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione |
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£1401.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P61360-250mg |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P61360-1g |
Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione |
21038-67-5 | 95% | 1g |
¥2238.0 | 2023-07-10 |
Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:21038-67-5)Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione
Order Number:A879286
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:00
Price ($):350.0
Email:sales@amadischem.com
Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione Related Literature
-
1. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impactI. R. Gelling,W. J. Irwin,D. G. Wibberley J. Chem. Soc. B 1969 513
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21038-67-5)Pyrido3,4-Dpyrimidine-2,4(1H,3H)-dione
Purity:99%
Quantity:5g
Price ($):350.0